Cas no 898759-07-4 (Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate
• CAS No: 898759-07-4
• MF: C₁₅H₁₉ClO₃
• MW: 282.762563943863
• MDL: MFCD03844219
• CID: 872319
• PubChem ID: 24727761
• Update Time: 2025-05-22

Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-(2-CHLOROPHENYL)-7-OXOHEPTANOATE
• MFCD03844219
• 898759-07-4
• ETHYL7-(2-CHLOROPHENYL)-7-OXOHEPTANOATE
• MS-21363
• AKOS016023481
• DTXSID90645863
• Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate

• MDL： MFCD03844219
• Inchi： 1S/C15H19ClO3/c1-2-19-15(18)11-5-3-4-10-14(17)12-8-6-7-9-13(12)16/h6-9H,2-5,10-11H2,1H3
• InChI Key： UTUKOFLAPWIZDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 282.10200
• Monoisotopic Mass: 282.1022722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.03630

Additional information on Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate

Comprehensive Overview of Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate (CAS No. 898759-07-4)

Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate (CAS No. 898759-07-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, characterized by a 2-chlorophenyl group and a 7-oxoheptanoate backbone, is often explored for its role in synthetic chemistry and drug development. Researchers and industry professionals frequently search for terms like "synthesis of Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate", "CAS 898759-07-4 applications", and "2-chlorophenyl derivatives in medicine", reflecting its relevance in modern science.

The compound's molecular structure combines a chlorinated aromatic ring with a ketoester functional group, making it a versatile intermediate in organic synthesis. Its CAS No. 898759-07-4 is a critical identifier for regulatory and commercial purposes, ensuring precise communication across global supply chains. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with searches like "sustainable synthesis of ketoesters" and "eco-friendly chlorophenyl derivatives".

In pharmaceutical contexts, Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate is studied for its potential as a building block in active pharmaceutical ingredients (APIs). Its 2-chlorophenyl moiety is particularly noteworthy, as similar structures are found in compounds with anti-inflammatory or central nervous system (CNS) activity. Queries such as "pharmacological uses of 7-oxoheptanoate esters" and "chlorophenyl ketoesters in drug design" highlight its therapeutic exploration. However, rigorous preclinical studies are essential to validate its safety and efficacy.

From an industrial perspective, the compound's stability and reactivity make it valuable for producing fine chemicals and specialty materials. Manufacturers often seek information on "bulk suppliers of CAS 898759-07-4" or "scaling up Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate production". Advances in catalytic processes and flow chemistry have further enhanced its accessibility, addressing demands for cost-effective and scalable synthesis methods.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate, ensuring purity and consistency. Quality control is paramount, especially when the compound is used in high-value applications. Searches like "analytical methods for ketoester quantification" or "CAS 898759-07-4 purity standards" underscore this need.

In summary, Ethyl 7-(2-chlorophenyl)-7-oxoheptanoate (CAS No. 898759-07-4) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural features, coupled with growing interest in sustainable and precision chemistry, position it as a compound of enduring relevance. Whether for academic research, pharmaceutical development, or industrial innovation, this molecule continues to inspire inquiry and advancement.